Cas no 30342-96-2 (1-methyl-4-(prop-2-yn-1-yl)benzene)
30342-96-2 structure
Product Name:1-methyl-4-(prop-2-yn-1-yl)benzene
CAS No:30342-96-2
MF:C10H10
MW:130.186402797699
MDL:MFCD30745223
CID:2821228
PubChem ID:19371231
Update Time:2024-03-01
1-methyl-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-tolyl)-1-propyne
- 1-Methyl-4-prop-2-yn-1-ylbenzene
- 1-methyl-4-(prop-2-yn-1-yl)benzene
-
- MDL: MFCD30745223
- Inchi: 1S/C10H10/c1-3-4-10-7-5-9(2)6-8-10/h1,5-8H,4H2,2H3
- InChI Key: AOIAURCMPYRFGB-UHFFFAOYSA-N
- SMILES: C#CCC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 130.078250319g/mol
- Monoisotopic Mass: 130.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: No data avaiable
1-methyl-4-(prop-2-yn-1-yl)benzene Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-4-(prop-2-yn-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D944731-500mg |
1-Methyl-4-prop-2-yn-1-ylbenzene |
30342-96-2 | 95% | 500mg |
$645 | 2024-08-03 | |
| Enamine | EN300-1831134-0.05g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1831134-0.1g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1831134-0.25g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1831134-0.5g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1831134-1.0g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1831134-2.5g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1831134-5.0g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1831134-10.0g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1831134-1g |
1-methyl-4-(prop-2-yn-1-yl)benzene |
30342-96-2 | 1g |
$1100.0 | 2023-09-19 |
1-methyl-4-(prop-2-yn-1-yl)benzene Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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